3-Amino-4-methylbenzenesulfonic acid
Overview
Description
3-Amino-4-methylbenzenesulfonic acid is a type of aromatic compound characterized by the presence of an acidic (SO3H) functional group and a basic (NH2) substituent . The position of the NH2 group is believed to have an effect on the properties of the compound .
Molecular Structure Analysis
The molecular structure of 3-Amino-4-methylbenzenesulfonic acid is characterized by the presence of an acidic (SO3H) functional group and a basic (NH2) substituent . The position of the NH2 group is believed to have an effect on the properties of the compound .Chemical Reactions Analysis
Amines, such as 3-Amino-4-methylbenzenesulfonic acid, generally undergo two most common reactions—alkylation and acylation . Primary, secondary, and tertiary amines can be alkylated by reaction with a primary alkyl halide .Physical And Chemical Properties Analysis
Physical properties of amines include color, density, hardness, and more . Amines are colorless, crystalline substances . Most amines are tasteless but some are sweet or bitter . Amines have a high melting point (200-300°C) due to ionic property .Scientific Research Applications
Chemical Synthesis
“3-Amino-4-methylbenzenesulfonic acid” is used in the synthesis of various chemical compounds. It serves as a building block in the production of dyes, pharmaceuticals, and other organic compounds .
Dye Manufacturing
This compound is often used in the manufacturing of dyes. The sulfonic acid group (-SO3H) attached to the benzene ring makes it highly reactive, allowing it to bind with other molecules to form complex dyes .
Pharmaceutical Industry
In the pharmaceutical industry, “3-Amino-4-methylbenzenesulfonic acid” is used as an intermediate in the synthesis of certain drugs. Its unique chemical structure allows it to be easily modified, making it a valuable component in drug design .
Research and Development
“3-Amino-4-methylbenzenesulfonic acid” is used in various research and development applications. Its properties make it a useful compound in the study of chemical reactions and processes .
Peptide Cyclization
“3-Amino-4-methylbenzenesulfonic acid” has been used in on-resin, cleavage-inducing cyclization methodology for the synthesis of cyclic thiodepsipeptides and cyclic homodetic peptides .
Environmental Science
In environmental science, “3-Amino-4-methylbenzenesulfonic acid” can be used as a tracer or marker in studies investigating the fate and transport of organic contaminants in the environment .
Mechanism of Action
The mechanism of action of amines involves binding to the prostaglandin synthetase receptors COX-1 and COX-2, inhibiting the action of prostaglandin synthetase . As these receptors have a role as a major mediator of inflammation and/or a role for prostanoid signaling in activity-dependent plasticity, the symptoms of pain are temporarily reduced .
Safety and Hazards
Future Directions
The future directions of 3-Amino-4-methylbenzenesulfonic acid could involve its use in the synthesis of various compounds including azo and yellow food dyes, optical brighteners, concrete additives, and pharmaceuticals . Its photophysics can be exploited in photodetector, continuous lasers, and in biological applications .
properties
IUPAC Name |
3-amino-4-methylbenzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTNODBHGOLWROS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2060676 |
Source
|
| Record name | Benzenesulfonic acid, 3-amino-4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2060676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-methylbenzenesulfonic acid | |
CAS RN |
618-03-1 |
Source
|
| Record name | 3-Amino-4-methylbenzenesulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=618-03-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-p-toluenesulfonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000618031 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Amino-4-methylbenzenesulfonic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7922 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenesulfonic acid, 3-amino-4-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzenesulfonic acid, 3-amino-4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2060676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-aminotoluene-4-sulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.583 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-Amino-p-toluenesulfonic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FH9NY245CD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural significance of the monohydrate form of 3-amino-4-methylbenzenesulfonic acid?
A1: The monohydrate form of 3-amino-4-methylbenzenesulfonic acid (C7H9NO3S.H2O) exists as a zwitterion, meaning it contains both positive and negative charges within the molecule. [] This zwitterionic nature influences its crystal structure, leading to the formation of layers of nearly planar molecules. These layers are stabilized by hydrogen bonds between the sulfonate (SO3-) and ammonium (NH3+) groups with water molecules interspersed between the layers. [] The specific arrangement of these layers can vary, as seen in the two isomers studied. []
Q2: How does 3-amino-4-methylbenzenesulfonic acid interact with metal ions in the formation of coordination polymers?
A2: Research indicates that 3-amino-4-methylbenzenesulfonic acid can act as a ligand, coordinating to metal ions like Cu(II) through its sulfonate group. [] This coordination can lead to the formation of diverse two-dimensional polymeric networks. Interestingly, the sulfonate group doesn't always participate in coordination and can sometimes act as a counterion in the resulting structure. [] The specific coordination mode and resulting network structure are influenced by factors like the metal ion, other ligands present, and reaction conditions.
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